Cas no 529-49-7 (9H-Xanthen-9-one,1,3,7-trihydroxy-)

9H-Xanthen-9-one,1,3,7-trihydroxy- structure
529-49-7 structure
Product Name:9H-Xanthen-9-one,1,3,7-trihydroxy-
CAS No:529-49-7
MF:C13H8O5
MW:244.199624061584
MDL:MFCD00210571
CID:369380
Update Time:2025-04-19

9H-Xanthen-9-one,1,3,7-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one,1,3,7-trihydroxy-
    • 1,3,7-trihydroxyxanthen-9-one
    • GENTISEIN
    • 1,3,7-trihydroxy-9H-xanthen-9-one
    • 1,3,7-Trihydroxy-xanthen-9-on
    • 1,3,7-trihydroxy-xanthen-9-one
    • 1,3,7-trihydroxyxanthone
    • 9H-Xanthen-9-one,1,3,7-trihydroxy
    • Xanthen-9-one,1,3,7-trihydroxy
    • XANTHONE DERIV
    • MDL： MFCD00210571
    • Inchi： 1S/C13H8O5/c14-6-1-2-10-8(3-6)13(17)12-9(16)4-7(15)5-11(12)18-10/h1-5,14-16H
    • InChI Key： JJUNZBRHHGLJQW-UHFFFAOYSA-N
    • SMILES： O1C2C=CC(=CC=2C(C2C(=CC(=CC1=2)O)O)=O)O

Computed Properties

  • Exact Mass: 244.03700
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0

Experimental Properties

  • Color/Form: Yellow powder
  • PSA: 90.90000
  • LogP: 2.06300

9H-Xanthen-9-one,1,3,7-trihydroxy- Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9H-Xanthen-9-one,1,3,7-trihydroxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM312066-1g
1,3,7-Trihydroxy-9H-xanthen-9-one
 529-49-7 95%
1g
 $601 2024-07-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB26510-1g
9H-Xanthen-9-one,1,3,7-trihydroxy-
 529-49-7 97%
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 3669.00 2021-06-01
eNovation Chemicals LLC
Y0978862-1g
1,3,7-trihydroxyxanthen-9-one
 529-49-7 95%
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 $650 2024-08-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
G22630-5mg
Gentisein
 529-49-7 ,HPLC≥95%
5mg
 ¥4640.0 2023-09-07
Aaron
AR00DITZ-5mg
Gentisein
 529-49-7 96%
5mg
 $657.00 2025-02-11
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB26510-1g
9H-Xanthen-9-one,1,3,7-trihydroxy-
 529-49-7 97%
1g
 ¥3669 2023-09-15
1PlusChem
1P00DILN-100mg
GENTISEIN
 529-49-7 ≥95%
100mg
 $159.00 2024-04-30
1PlusChem
1P00DILN-250mg
GENTISEIN
 529-49-7 ≥95%
250mg
 $293.00 2024-04-30
1PlusChem
1P00DILN-500mg
GENTISEIN
 529-49-7 ≥95%
500mg
 $533.00 2024-04-30
1PlusChem
1P00DILN-1g
GENTISEIN
 529-49-7 ≥95%
1g
 $967.00 2024-04-30

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